Cas no 103604-42-8 (Propanoic acid,3-mercapto-, cyclohexyl ester)

• Product Name: Propanoic acid,3-mercapto-, cyclohexyl ester
• CAS No: 103604-42-8
• MF: C₉H₁₆O₂S
• MW: 188.287141799927
• CID: 125747
• PubChem ID: 13651838
• Update Time: 2025-04-18

Propanoic acid,3-mercapto-, cyclohexyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-mercapto-, cyclohexyl ester
• Cyclohexy 3-Mercaptopropionate
• CYCLOHEXYL 3-MERCAPTOPROPIONATE
• Cyclohexyl 3-mercaptopropanoate
• DTXSID00545901
• LWSMMYQFTZHMIE-UHFFFAOYSA-N
• cyclohexyl-3-mercaptopropanoate
• cyclohexyl 3-sulfanylpropanoate
• 103604-42-8
• SCHEMBL5829801
• AKOS006294465
• FT-0693174
• cyclohexyl-3-mercaptopropionate

• Inchi： 1S/C9H16O2S/c10-9(6-7-12)11-8-4-2-1-3-5-8/h8,12H,1-7H2
• InChI Key： LWSMMYQFTZHMIE-UHFFFAOYSA-N
• SMILES： SCCC(=O)OC1CCCCC1

Computed Properties

• Exact Mass: 188.08718
• Monoisotopic Mass: 188.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 27.3Ų

Experimental Properties

• PSA: 26.3